Cas no 1805579-30-9 (Ethyl 2-bromo-3-fluoropyridine-5-acetate)

• Product Name: Ethyl 2-bromo-3-fluoropyridine-5-acetate
• CAS No: 1805579-30-9
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 4900848
• Update Time: 2025-10-30

Ethyl 2-bromo-3-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-fluoropyridine-5-acetate

• Inchi： 1S/C9H9BrFNO2/c1-2-14-8(13)4-6-3-7(11)9(10)12-5-6/h3,5H,2,4H2,1H3
• InChI Key： AKMQIEZHHVSLMR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-3-fluoropyridine-5-acetate

Comprehensive Overview of Ethyl 2-bromo-3-fluoropyridine-5-acetate (CAS No. 1805579-30-9)

Ethyl 2-bromo-3-fluoropyridine-5-acetate (CAS No. 1805579-30-9) is a high-value fluorinated pyridine derivative widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the bromine and fluorine substituents, make it a versatile intermediate for synthesizing bioactive compounds. The growing demand for halogenated heterocycles in drug discovery has positioned this compound as a critical building block for small-molecule therapeutics and crop protection agents.

Recent trends in AI-driven drug design and green chemistry have amplified interest in Ethyl 2-bromo-3-fluoropyridine-5-acetate. Researchers frequently search for "fluoropyridine synthesis optimization" or "brominated pyridine applications," reflecting its relevance in modern organic chemistry. The compound’s electron-withdrawing properties enhance reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for creating targeted kinase inhibitors.

From an industrial perspective, CAS 1805579-30-9 aligns with the shift toward sustainable halogenation methods. Innovations in catalytic fluorination and bromine recycling have reduced environmental impacts while maintaining yield efficiency. This addresses common queries like "eco-friendly synthesis of fluoropyridines"—a hot topic among chemists aiming to comply with REACH regulations.

The compound’s crystalline stability and solubility profile further broaden its utility. Analytical techniques like HPLC purity testing and NMR structural confirmation ensure batch consistency, a priority for manufacturers responding to "quality control in heterocyclic intermediates" searches. Additionally, its role in developing PET radiotracers highlights applications beyond traditional chemistry.

In summary, Ethyl 2-bromo-3-fluoropyridine-5-acetate exemplifies the intersection of cutting-edge research and industrial practicality. Its adaptability to high-throughput screening and compatibility with flow chemistry systems underscore its future potential. As the scientific community explores "next-gen pyridine scaffolds," this compound remains a cornerstone for innovation.